Cas no 1868814-26-9 (4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one)

• Product Name: 4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one
• CAS No: 1868814-26-9
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5695400
• PubChem ID: 165474633
• Update Time: 2025-10-29

4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 1868814-26-9
• 4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one
• 3(2H)-Furanone, 4-(ethoxymethylene)dihydro-2,2-dimethyl-

• Inchi： 1S/C9H14O3/c1-4-11-5-7-6-12-9(2,3)8(7)10/h5H,4,6H2,1-3H3/b7-5+
• InChI Key： MMUKSSMWAFEBBY-FNORWQNLSA-N
• SMILES： O1C/C(=C\OCC)/C(C1(C)C)=O

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 251.7±40.0 °C(Predicted)

Additional information on 4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one

Introduction to 4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one (CAS No. 1868814-26-9)

4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 1868814-26-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone features a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and medicinal chemistry. The compound’s molecular structure consists of an oxolane ring substituted with an ethoxymethylidene group and two methyl groups, which contribute to its distinctive reactivity and functionality.

The oxolane ring, a five-membered cyclic ether with one oxygen atom, is a common motif in natural products and pharmaceutical intermediates. Its stability and flexibility make it an attractive scaffold for designing molecules with specific biological activities. In particular, the presence of the ethoxymethylidene moiety (CH=CH-OCH₂-) introduces electrophilic characteristics, making the compound a valuable building block for further derivatization. This feature is particularly relevant in modern drug discovery, where functionalized heterocycles are frequently explored for their ability to modulate biological pathways.

The synthesis of 4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one involves multi-step organic transformations that highlight the compound’s synthetic utility. One of the key steps involves the condensation of 2,2-dimethyloxirane with ethyl glyoxylate or a similar electrophile under controlled conditions. This reaction proceeds via nucleophilic addition followed by intramolecular cyclization, yielding the desired oxolane derivative. The stereochemistry of the product can be carefully controlled by optimizing reaction parameters such as temperature, solvent choice, and catalyst systems.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one. For instance, transition-metal-catalyzed reactions have been employed to streamline the synthesis while maintaining high yields and purity. These improvements are crucial for pharmaceutical applications, where impurities can significantly impact efficacy and safety profiles. The compound’s versatility as a precursor allows chemists to explore diverse structural modifications, which can be tailored to target specific therapeutic areas.

The pharmacological potential of 4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one has been explored in several preclinical studies. Its structural features suggest interactions with various biological targets, including enzymes and receptors involved in inflammatory responses and metabolic disorders. For example, derivatives of this compound have shown promise in inhibiting lipoxygenase enzymes, which play a critical role in the pathogenesis of inflammatory diseases. Additionally, its ability to undergo further functionalization makes it a valuable candidate for developing novel kinase inhibitors or antiviral agents.

In the context of drug discovery, the oxolane scaffold is particularly noteworthy due to its prevalence in bioactive natural products. Compounds like 4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one serve as inspiration for designing molecules with enhanced bioavailability and reduced toxicity. Computational modeling studies have demonstrated that subtle modifications to the oxolane ring can significantly alter binding affinities and pharmacokinetic properties. Such insights are instrumental in guiding medicinal chemists toward more effective therapeutic candidates.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. They form the backbone of numerous FDA-approved drugs due to their ability to mimic natural biomolecules and interfere with disease-causing pathways. The unique electronic properties of 4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one, arising from its oxygen-containing heterocycle and double bond functionalities, make it an attractive scaffold for further exploration. Researchers are increasingly leveraging computational tools to predict how structural modifications will influence biological activity, accelerating the drug discovery process.

Future directions in the study of 4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one may include its incorporation into libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying hits with promising pharmacological activity that can be further optimized through structure-activity relationship (SAR) studies. Moreover, green chemistry principles are being applied to improve synthetic routes for this compound, emphasizing sustainability and reducing environmental impact.

The compound’s potential extends beyond pharmaceutical applications into materials science and agrochemicals. For instance, functionalized oxolanes have been investigated as components in liquid crystals or as intermediates for crop protection agents. The ability to fine-tune electronic and steric properties through chemical modification opens up numerous possibilities across different industries.

In conclusion,4-(Ethoxymethylidene)-2,2-dimethyloxolan-3-one (CAS No. 1868814-26-9) represents a fascinating molecule with broad utility in chemical synthesis and drug development. Its unique structural features position it as a valuable tool for medicinal chemists seeking novel therapeutic agents while also serving as a model system for exploring heterocyclic chemistry’s full potential.